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Compound of Interest

Compound Name: ABQ11

Cat. No.: B1192066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ATP-binding cassette subfamily C member 11 (ABCC11), also known as Multidrug Resistance-

Associated Protein 8 (MRP8), is a transmembrane protein that functions as an ATP-dependent

efflux transporter. It is involved in the transport of a variety of molecules across the cell

membrane, including cyclic nucleotides, steroid conjugates, and various xenobiotics. ABCC11

is notably associated with determining human earwax type (wet or dry) and the presence of

axillary odor. Its expression has also been implicated in breast cancer and response to

chemotherapy. These application notes provide a detailed protocol for the immunofluorescent

staining of ABCC11 in cultured cells and tissues, enabling researchers to visualize its

subcellular localization and expression patterns.
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Product Name Anti-ABCC11 Antibody

Target
ATP-binding cassette subfamily C member 11

(ABCC11)

Host Species Rabbit (Polyclonal) or Mouse (Monoclonal)

Applications

Immunofluorescence (IF),

Immunohistochemistry (IHC), Western Blotting

(WB)

Recommended Dilution for IF 1:100 - 1:500 (optimization required)

Storage
Store at -20°C. Avoid repeated freeze-thaw

cycles.

Experimental Data
While specific quantitative data for every antibody and cell line combination will vary, the

following table provides a template for researchers to document their own experimental results

for optimizing ABCC11 immunofluorescence staining.
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Cell Line/Tissue

Type

Primary

Antibody

Dilution

Fluorescence

Intensity

(Arbitrary Units)

Signal-to-Noise

Ratio
Notes

HeLa 1:100
Example: High

background

HeLa 1:250
Example:

Optimal signal

HeLa 1:500
Example: Weak

signal

MCF-7 1:250

Human Axillary

Skin Tissue
1:200

Example: Apical

membrane

staining

observed in

apocrine glands.

Signaling Pathway and Function
ABCC11 is an active transporter that utilizes the energy from ATP hydrolysis to export its

substrates from the cytoplasm to the extracellular space. This process is crucial for cellular

detoxification and the regulation of signaling molecules. The diagram below illustrates the

general mechanism of substrate transport by ABCC11.
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Caption: ABCC11-mediated substrate efflux from the cytoplasm.

Experimental Workflow
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The following diagram outlines the key steps for performing immunofluorescence staining for

ABCC11.

Immunofluorescence Staining Workflow for ABCC11

Sample Preparation

Staining Procedure

Imaging

arrow Cell Culture on Coverslips

Fixation
(e.g., 4% PFA)

Cryosectioning of Tissue

Permeabilization
(e.g., 0.1% Triton X-100)

Blocking
(e.g., 5% Normal Goat Serum)

Primary Antibody Incubation
(Anti-ABCC11)

Secondary Antibody Incubation
(Fluorophore-conjugated)

Counterstaining
(e.g., DAPI for nuclei)

Mounting Coverslips

Fluorescence Microscopy

Image Analysis
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To cite this document: BenchChem. [Application Notes and Protocols for
Immunofluorescence Staining of ABCC11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192066#abq11-for-immunofluorescence-staining-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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